Cas no 99672-64-7 (rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine)

rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine Properties

Names and Identifiers

• 1-Isobutyl-9,10-dimethoxy-3,4,6,7-tetrahydro-1H-pyrido[2,1-a]isoquinolin-2(11bH)-one
• 1,3,4,6,7,11b-Hexahydro-1-isobutyl-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one
• 9,10-dimethoxy-1-(2-methylpropyl)-1,3,4,6,7,11b-hexahydrobenzo[a]quinolizin-2-one
• Tetrabenazine Related Impurity 1
• 1-Isobutyl-9,10-dimethoxy-2-oxo-1,2,3,4,6,7-hexahydro-11bH-benzo<a>chinolizin
• AKOS022172935
• 99672-64-7
• rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine
• DTXSID70856793
• 1-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-one
• CS-0114647
• 9,10-Dimethoxy-1-(2-methylpropyl)-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-one
• E81428
• +Expand

• InChIKey： QHKOTJDXBVOEMS-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H27NO3/c1-12(2)9-15-16(21)6-8-20-7-5-13-10-17(22-3)18(23-4)11-14(13)19(15)20/h10-12,15,19H,5-9H2,1-4H3
• SMILES： CC(C)CC1C(=O)CCN2CCC3=CC(=C(C=C3C12)OC)OC

Computed Properties

• Exact Mass: 317.19900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 317.19909372g/mol
• Heavy Atom Count: 23
• Complexity: 425
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• LogP: 3.17600
• PSA: 38.77000

rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine Security Information

rac-3(Desisobutyl)-5-Isobutyl Tetrabenazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%